Cas no 25305-78-6 (Benzenemethanaminium,N-ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl](2-sulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-3-sulfo-,inner salt)

• Product Name: Benzenemethanaminium,N-ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl](2-sulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-3-sulfo-,inner salt
• CAS No: 25305-78-6
• MF: C₃₇H₃₆N₂O₉S₃
• MW: 748.884746551514
• CID: 265072
• PubChem ID: 123671
• Update Time: 2025-04-19

Benzenemethanaminium,N-ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl](2-sulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-3-sulfo-,inner salt Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N-ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl](2-sulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-3-sulfo-,inner salt
• 2-((Z)-(4-(ethyl(3-sulfobenzyl)amino)phenyl)((Z)-4-(ethyl(3-sulfobenzyl)iminio)cyclohexa-2,5-dien-1-ylidene)methyl)benzenesulfonate
• Benzenemethanaminium,N-ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl](2-sulfophenyl)methylene]-2,5-cyclohexadien-1
• BRILLIANT BLUE
• BRILLIANTBLUEFCF(FOOD)
• BRILLIANTBLUEFCF(TECH)
• UNII-1Y6J4O88C8
• FD&C BLUE NO. 1, ALUMINUM LAKE
• 2-[[4-[ethyl-[(3-sulfophenyl)methyl]amino]phenyl]-[4-[ethyl-[(3-sulfophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]benzenesulfonate
• Food blue no 1 aluminum lake
• 3-((ethyl((1E,4E)-4-((4-(ethyl(3-sulfobenzyl)amino)phenyl)(2-sulfophenyl)methylene)cyclohexa-2,5-dien-1-ylidene)ammonio)methyl)benzenesulfonate
• 1Y6J4O88C8
• Ammonium, ethyl(4-(p-(ethyl(m-sulfobenzyl) amino)-alpha-(o-sulfophenyl) benzylidene)-2 ,5- cyclohexadien-1-ylidene) (m-sulfobenzyl)-, hydroxide, inner salt
• N-Ethyl-N-(4-((4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)(2-sulfophenyl)methylene)-2,5-cyclohexadien-1-ylidene)-3-sulfobenzenemethanaminium inner salt
• C.I. Food Blue 2-aluminum lake
• Benzenemethanaminium, N-ethyl-N-(4-((4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)(2-sulfophenyl)methylene)-2,5-cyclohexadien-1-ylidene)-3-sulfo-, inner salt
• SCHEMBL19322470
• Q27253166
• Alphazurine
• SCHEMBL9106113
• 68921-42-6
• Japan Blue 1-aluminum lake
• FDC Blue No. 1-aluminum lake
• Acid Blue 9-aluminum lake
• Food Blue No. 1-aluminum lake
• ethyl-[4-[[4-[ethyl-[(3-sulfophenyl)methyl]amino]phenyl]-(2-sulfophenyl)methylene]cyclohexa-2,5-dien-1-ylidene]-[(3-sulfophenyl)methyl]ammonium
• C.I. Acid Blue 9-aluminum lake
• Acid Sky Blue A
• 3-[[N-ethyl-4-[[4-[ethyl-[(3-sulfophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-(2-sulfophenyl)methyl]anilino]methyl]benzenesulfonate
• FD&C Blue No. 1 aluminum lake
• Food Blue No. 1 Aluminum Lake ,
• D90643
• 25305-78-6

• Inchi： 1S/C37H36N2O9S3/c1-3-38(25-27-9-7-11-33(23-27)49(40,41)42)31-19-15-29(16-20-31)37(35-13-5-6-14-36(35)51(46,47)48)30-17-21-32(22-18-30)39(4-2)26-28-10-8-12-34(24-28)50(43,44)45/h5-24H,3-4,25-26H2,1-2H3,(H2-,40,41,42,43,44,45,46,47,48)
• InChI Key： CTRXDTYTAAKVSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=C1C=CC(C=C1)=[N+](CC)CC1C=CC=C(C=1)S(=O)(=O)O)C1C=CC(=CC=1)N(CC)CC1C=CC=C(C=1)S(=O)(=O)[O-])(=O)(=O)O |c:8,t:15|

Computed Properties

• Exact Mass: 749.166
• Monoisotopic Mass: 749.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195A^2
• XLogP3: 4.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• LogP: log Kow = -4.94 (estimated)